Cas no 3198-98-9 (1H-Pyrazole-3,4-dicarboxylic acid, 1-phenyl-, dimethyl ester)

1H-Pyrazole-3,4-dicarboxylic acid, 1-phenyl-, dimethyl ester structure
3198-98-9 structure
Product Name:1H-Pyrazole-3,4-dicarboxylic acid, 1-phenyl-, dimethyl ester
CAS No:3198-98-9
MF:C13H12N2O4
MW:260.245383262634
CID:1453161
Update Time:2024-08-25

1H-Pyrazole-3,4-dicarboxylic acid, 1-phenyl-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3,4-dicarboxylic acid, 1-phenyl-, dimethyl ester
    • 1H-Pyrazole-3,4-dicarboxylic acid, 1-phenyl-, 3,4-dimethyl ester
    • Inchi: 1S/C13H12N2O4/c1-18-12(16)10-8-15(9-6-4-3-5-7-9)14-11(10)13(17)19-2/h3-8H,1-2H3
    • InChI Key: VABYYEHSSHPDRI-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2)C=C(C(OC)=O)C(C(OC)=O)=N1

Computed Properties

  • Exact Mass: 260.07976

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Melting Point: 99-100 °C
  • Boiling Point: 357.7±22.0 °C(Predicted)
  • PSA: 70.42
  • pka: -5.32±0.10(Predicted)
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